Cas no 2229615-74-9 (tert-butyl N-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-2-oxoethylcarbamate
• CAS No: 2229615-74-9
• MF: C₁₁H₁₆N₄O₅
• MW: 284.268542289734
• CID: 6143755
• PubChem ID: 165778898
• Update Time: 2025-07-04

tert-butyl N-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-2-oxoethylcarbamate
• tert-butyl N-[1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-2-oxoethyl]carbamate
• EN300-1871707
• 2229615-74-9

• Inchi： 1S/C11H16N4O5/c1-11(2,3)20-10(17)13-7(6-16)9-8(15(18)19)5-12-14(9)4/h5-7H,1-4H3,(H,13,17)
• InChI Key： JMORRPJNISLLQO-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)C1=C(C=NN1C)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 284.11206962g/mol
• Monoisotopic Mass: 284.11206962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 119Ų

Additional information on tert-butyl N-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-2-oxoethylcarbamate

Introduction to tert-butyl N-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-2-oxoethylcarbamate (CAS No. 2229615-74-9)

tert-butyl N-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-2-oxoethylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 2229615-74-9, represents a novel derivative with a unique structural framework that combines a nitro-substituted pyrazole core with a carbamate functional group. The presence of these distinct structural motifs not only imparts distinctive chemical properties but also opens up diverse possibilities for its application in medicinal chemistry and drug discovery.

The molecular structure of tert-butyl N-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-2-oxoethylcarbamate features a pyrazole ring substituted at the 4-position with a nitro group, which is further modified at the 5-position with a methyl group. This arrangement creates a system with potential electronic and steric influences that can be exploited in the design of bioactive molecules. The carbamate moiety, attached to an ethylidene group derived from the 2-position of the pyrazole ring, introduces additional reactivity and binding potential, making this compound a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in nitro-substituted heterocycles due to their broad spectrum of biological activities. Pyrazole derivatives, in particular, have been extensively studied for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The introduction of a nitro group into the pyrazole scaffold can enhance the compound's bioactivity by influencing its electronic distribution and hydrogen bonding capabilities. Moreover, the presence of a methyl group at the 5-position can modulate steric interactions, potentially affecting binding affinity to biological targets.

The carbamate functional group in this compound serves as a crucial pharmacophore, often found in drugs due to its ability to form hydrogen bonds and participate in metabolic transformations. The tert-butyl substituent on the carbamate nitrogen further stabilizes the molecule and can influence its solubility and metabolic fate. These structural features make tert-butyl N-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-2-oxoethylcarbamate an attractive candidate for further exploration in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the nitro-substituted pyrazole core can interact with specific amino acid residues in protein targets, while the carbamate group can engage in hydrogen bonding networks. This dual interaction profile holds promise for designing molecules with enhanced selectivity and potency. For instance, computational studies have indicated that derivatives of this type may exhibit inhibitory activity against enzymes involved in inflammatory pathways.

Experimental validation of these hypotheses has been conducted through various biochemical assays and high-throughput screening (HTS) campaigns. Preliminary results from laboratory-scale synthesis indicate that modifications to the nitro group, such as reduction or selective demethylation, can significantly alter the biological profile of the compound. These findings underscore the importance of fine-tuning structural features to optimize pharmacological outcomes.

The synthesis of tert-butyl N-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-2-oxoethylcarbamate involves multi-step organic transformations, including condensation reactions, nitration processes, and protection-deprotection strategies. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These techniques are essential for producing sufficient quantities of the compound for downstream applications like pharmacokinetic studies and formulation development.

In conclusion, tert-butyl N-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-2-oxoethylcarbamate (CAS No. 2229615-74-9) represents a structurally complex and pharmacologically promising compound. Its unique combination of a nitro-substituted pyrazole core, a methyl group, and a carbamate functional group makes it an intriguing candidate for further research in medicinal chemistry. As computational tools continue to refine our understanding of molecular interactions, compounds like this are likely to play a pivotal role in the development of novel therapeutic agents.